Ethyl 2-((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C12H19N3O3S2/c1-4-8(5-2)10(17)13-11-14-15-12(20-11)19-7-9(16)18-6-3/h8H,4-7H2,1-3H3,(H,13,14,17)
• InChI Key: ULXHSXVEHNIENZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC(=O)OCC
• Molecular Formula: C12H19N3O3S2
• Molecular Weight: 317.4 g/mol

Description

Ethyl 2-((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)acetate, also known as ETBTA, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a thiadiazole derivative and has been found to have various biochemical and physiological effects. In

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

• Synthesis and Reactivity with Nucleophiles : Ethyl 2-bromomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate, a related compound, has been studied for its reactivity with different nucleophiles. This research provides insights into the substitution reactions and decomposition patterns of similar compounds (Maadadi, Pevzner, & Petrov, 2016).
• Thiadiazole Derivatives Synthesis : The synthesis of novel 1,3,4-thiadiazole derivatives, which are structurally related, reveals the potential for diverse chemical transformations and applications in designing new compounds (Almasirad et al., 2016).

Pharmacology and Biological Activities

• Antimicrobial Activities : Some derivatives of ethyl 2-(2-pyridylacetate) containing 1,3,4-thiadiazole have been synthesized and tested for their antimicrobial properties, indicating potential pharmacological applications (Szulczyk et al., 2017).
• Anti-inflammatory and Analgesic Agents : Research on 1,3,4-thiadiazole derivatives as anti-inflammatory and analgesic agents demonstrates the therapeutic potential of these compounds in medical applications (Shkair et al., 2016).

Material Science and Catalysis

• Esterification Catalysis : Studies on the catalysis of esterification reactions by related compounds provide insights into their potential use in green chemistry and industrial processes (He et al., 2018).